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Compound of Interest

Compound Name:
2-Azido-1-(3-

fluorophenyl)ethanone

Cat. No.: B1443315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Azido-1-(3-fluorophenyl)ethanone, a

valuable intermediate in the development of various biologically active compounds. This

document provides a comprehensive overview of the synthetic pathway, detailed experimental

protocols, and key characterization data.

Synthetic Pathway Overview
The synthesis of 2-Azido-1-(3-fluorophenyl)ethanone is typically achieved through a two-step

process commencing with the commercially available 1-(3-fluorophenyl)ethanone. The first step

involves the α-bromination of the ketone to yield the intermediate, 2-bromo-1-(3-

fluorophenyl)ethanone. Subsequent nucleophilic substitution with an azide salt, typically

sodium azide, affords the final product.
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1-(3-fluorophenyl)ethanone 2-bromo-1-(3-fluorophenyl)ethanone
Bromination

2-Azido-1-(3-fluorophenyl)ethanone
Azidation

Reaction Setup

Reaction

Work-up and Purification

Dissolve 1-(3-fluorophenyl)ethanone
in Acetonitrile

Add p-TsOH and NBS

Heat to Reflux

Monitor by TLC

Cool to Room Temperature

Isolate or Proceed to Next Step
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Reaction

Work-up

Purification

Start with 2-bromo-1-(3-fluorophenyl)ethanone
in Acetonitrile

Add Sodium Azide

Stir at Room Temperature

Quench with Ice-cold Water

Extract with Diethyl Ether

Dry Organic Layer (Na₂SO₄)

Concentrate under Vacuum

Flash Column Chromatography

2-Azido-1-(3-fluorophenyl)ethanone
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To cite this document: BenchChem. [Synthesis of 2-Azido-1-(3-fluorophenyl)ethanone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1443315#synthesis-of-2-azido-1-3-fluorophenyl-
ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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